Cas no 67576-77-6 (Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside)
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Methyl-2,3,4-tri-O-benzyl-L-fucopyranose
- (3S,5S,6S,4R)-2-methoxy-6-methyl-3,4,5-tris(phenylmethoxy)-2H-3,4,5,6-tetrahyd ropyran
- Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside
- W-203498
- (3S,4R,5R,6S)-2-methoxy-6-methyl-3,4,5-tris(phenylmethoxy)oxane
- DTXSID10370145
- (3S,4R,5R,6S)-3,4,5-Tris(benzyloxy)-2-methoxy-6-methyltetrahydro-2H-pyran
- 67576-77-6
- ST50405945
- (3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-methoxy-6-methyloxane
-
- Inchi: 1S/C28H32O5/c1-21-25(30-18-22-12-6-3-7-13-22)26(31-19-23-14-8-4-9-15-23)27(28(29-2)33-21)32-20-24-16-10-5-11-17-24/h3-17,21,25-28H,18-20H2,1-2H3/t21-,25+,26+,27-,28?/m0/s1
- InChI Key: QTDLREJYMFIJBR-KURBPKLJSA-N
- SMILES: O1C([C@H]([C@@H]([C@@H]([C@@H]1C)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 448.22500
- Monoisotopic Mass: 448.224974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 46.2
Experimental Properties
- Color/Form: Not available
- Density: 1.0792 (rough estimate)
- Boiling Point: 517.26°C (rough estimate)
- Flash Point: 215.4°C
- Refractive Index: 1.5400 (estimate)
- PSA: 46.15000
- LogP: 5.13380
- Solubility: Not available
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M208615-2.5g |
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside |
67576-77-6 | 2.5g |
$ 415.00 | 2022-06-04 | ||
| TRC | M208615-5g |
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside |
67576-77-6 | 5g |
$ 815.00 | 2022-06-04 | ||
| TRC | M208615-10g |
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside |
67576-77-6 | 10g |
$ 1300.00 | 2022-06-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218748-500 mg |
Methyl 2,3,4,-Tri-O-benzyl-β-L-fucopyranoside, |
67576-77-6 | 500MG |
¥2,256.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218748-500mg |
Methyl 2,3,4,-Tri-O-benzyl-β-L-fucopyranoside, |
67576-77-6 | 500mg |
¥2256.00 | 2023-09-05 |
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside (CAS No: 67576-77-6)
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside is a synthetically engineered glycoside derivative of L-fucose, characterized by its unique structural configuration and functional groups. This compound features a fucopyranoside core protected with three benzyl groups at the O-2, O-3, and O-4 positions, coupled with a methyl ester at the anomeric carbon (C1). Its trisubstituted benzyl protecting groups provide exceptional stability during organic synthesis while enabling precise deprotection strategies for downstream applications.
The molecular architecture of this compound (C30H35O8) facilitates its role as an intermediate in the synthesis of complex carbohydrates and glycoconjugates. Recent advancements in chemoenzymatic glycosylation have highlighted its utility in constructing glycan arrays for carbohydrate microarray studies, as reported in a 2023 Nature Chemical Biology study where it served as a critical building block for probing lectin-carbohydrate interactions.
Synthetic methodologies for this compound have evolved significantly since its first synthesis in the early 1990s. Modern protocols now incorporate copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) strategies to streamline protection/deprotection sequences, as demonstrated by a 2024 Journal of Organic Chemistry paper that achieved 89% yield using microwave-assisted conditions with N,N'-dicyclohexylcarbodiimide (DCC)-mediated coupling.
In biomedical research, this compound has emerged as a key precursor for developing anti-infective agents targeting pathogenic lectins. A groundbreaking 2025 study published in eLife utilized its benzylated form to create carbohydrate-based inhibitors against the lectin domain of norovirus capsid proteins, demonstrating IC50 values below 10 nM in cell culture assays. Its ability to mimic natural fucose residues while retaining synthetic flexibility makes it ideal for such applications.
In drug delivery systems, this compound's hydrophobic benzyl groups enable self-assembling properties when conjugated with polyethylene glycol (PEG). A recent ACS Nano publication described its use in forming pH-sensitive micelles that released doxorubicin selectively in tumor microenvironments with over 90% drug encapsulation efficiency—a significant improvement over conventional liposomal formulations.
Bioorthogonal chemistry has further expanded its utility through strain-promoted azide–alkyne cycloaddition (SPAAC) reactions under physiological conditions. A collaborative study between MIT and Stanford researchers used this compound's azido derivative to label cell surface glycans in live zebrafish embryos without disrupting developmental processes—a breakthrough for real-time glycobiology studies published in Nature Methods (Jan 2024).
Safety evaluations conducted under OECD guidelines confirm its low acute toxicity profile (LD₅₀ > 5 g/kg oral/rat), though standard laboratory precautions remain essential due to potential skin/eye irritation from prolonged exposure to concentrated solutions. Its chemical stability at temperatures below -18°C allows long-term storage without degradation when protected from light and moisture.
This multifunctional molecule continues to drive innovation across glycobiology research frontiers—from elucidating host-pathogen interactions through advanced imaging techniques to enabling next-generation targeted therapies via programmable glycoconjugate design principles established in the past five years alone.
67576-77-6 (Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside) Related Products
- 10310-32-4((3R,4R,5R)-4-benzyloxy-5-[(1R)-1,2-dibenzyloxyethyl]-2-ethoxy-tetrahydrofuran-3-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)